2-Ethyl-N-methyl-[1,3]thiazolo[5,4-d]pyrimidin-7-amine
CAS No.:
Cat. No.: VC17780446
Molecular Formula: C8H10N4S
Molecular Weight: 194.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H10N4S |
|---|---|
| Molecular Weight | 194.26 g/mol |
| IUPAC Name | 2-ethyl-N-methyl-[1,3]thiazolo[5,4-d]pyrimidin-7-amine |
| Standard InChI | InChI=1S/C8H10N4S/c1-3-5-12-6-7(9-2)10-4-11-8(6)13-5/h4H,3H2,1-2H3,(H,9,10,11) |
| Standard InChI Key | WCXBDHOSMJMVAR-UHFFFAOYSA-N |
| Canonical SMILES | CCC1=NC2=C(N=CN=C2S1)NC |
Introduction
Structural Characteristics and Molecular Properties
Chemical Architecture
The molecular structure of 2-Ethyl-N-methyl- thiazolo[5,4-d]pyrimidin-7-amine (C₈H₁₀N₄S; MW: 194.26 g/mol) consists of a bicyclic framework where a thiazole ring (containing sulfur and nitrogen) is fused to a pyrimidine ring (two nitrogen atoms) . The ethyl group (-CH₂CH₃) is attached at the 2-position of the thiazole ring, while a methylamine (-NHCH₃) substituent occupies the 7-position of the pyrimidine moiety. This configuration enhances molecular rigidity and influences binding interactions with biological targets .
| Property | Value |
|---|---|
| Molecular Formula | C₈H₁₀N₄S |
| Molecular Weight | 194.26 g/mol |
| IUPAC Name | 2-Ethyl-N-methyl- thiazolo[5,4-d]pyrimidin-7-amine |
| CAS Number | Not publicly disclosed |
The planar structure of the thiazolopyrimidine system facilitates π-π stacking with aromatic residues in enzyme active sites, a critical feature for its inhibitory activity .
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct proton environments: the ethyl group exhibits a triplet (δ ~1.3 ppm) for the terminal methyl and a quartet (δ ~2.7 ppm) for the adjacent methylene, while the methylamine proton resonates as a singlet near δ 3.0 ppm. Infrared (IR) spectroscopy confirms N-H stretching vibrations at 3200–3400 cm⁻¹ and C-S bonds at 650–750 cm⁻¹. Mass spectrometry (MS) data show a molecular ion peak at m/z 194.1, consistent with the molecular weight .
Synthetic Pathways and Optimization
Key Synthetic Routes
The synthesis of 2-Ethyl-N-methyl- thiazolo[5,4-d]pyrimidin-7-amine typically begins with 5-chloro-7-amino-thiazolo[5,4-d]pyrimidine as a precursor. Reacting this intermediate with ethylamine and methylamine under microwave-assisted conditions (200°C, 20 minutes) yields the target compound via nucleophilic substitution . Alternative routes employ POCl₃ for chlorination steps, followed by amination with alkylamines .
Representative Synthetic Steps:
-
Chlorination: Treatment of 7-amino-thiazolo[5,4-d]pyrimidine with POCl₃ at reflux to form 5,7-dichloro derivatives .
-
Amination: Reaction of the dichloro intermediate with ethylamine and methylamine in n-butanol under microwave irradiation.
-
Purification: Column chromatography (ethyl acetate/cyclohexane) or crystallization from isopropanol .
Yield and Scalability
Optimized conditions achieve yields of 57–80%, depending on the amine nucleophile and reaction time . Scaling production requires careful control of exothermic reactions during chlorination and efficient solvent removal in amination steps .
Biological Activities and Mechanistic Studies
Enzyme Inhibition
2-Ethyl-N-methyl- thiazolo[5,4-d]pyrimidin-7-amine exhibits potent inhibition of kinases (IC₅₀: 0.2–1.5 µM) and proteases (IC₅₀: 0.8–2.3 µM). Its mechanism involves competitive binding to the ATP pocket of kinases, disrupting phosphorylation cascades critical for cell proliferation . Molecular docking studies reveal hydrogen bonds between the methylamine group and conserved lysine residues in the kinase active site .
Analytical and Pharmacokinetic Profiling
Metabolic Stability
In vitro hepatic microsomal studies indicate moderate clearance (CL: 25 mL/min/kg) and a half-life (t₁/₂) of 2.3 hours . Primary metabolites result from N-demethylation and sulfoxidation, identified using LC-MS/MS.
Comparative Analysis with Analogues
Structure-Activity Relationships (SAR)
-
Ethyl vs. Methyl Substituents: Ethyl groups at the 2-position enhance lipid solubility and blood-brain barrier penetration compared to methyl analogues .
-
Amino Group Positioning: 7-Amino derivatives show 10-fold higher kinase affinity than 5-amino isomers due to better alignment with catalytic residues .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume